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Compound of Interest

Compound Name: Rubidium hydrogen carbonate

Cat. No.: B103053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the fundamental physicochemical

properties of rubidium hydrogen carbonate (RbHCO₃), specifically its molecular weight and

density. The information herein is intended to support research and development activities

where precise material characterization is critical.

Physicochemical Data
The molecular weight and density of rub-idium hydrogen carbonate are summarized below.

These values are essential for stoichiometric calculations, formulation development, and

material specification.

Property Value Units Source(s)

Molecular Weight 146.485 g/mol [1][2]

147.493 g/mol [3]

146.48 g/mol [4]

Density 2.8 g/cm³ [5]
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Experimental Determination of Physicochemical
Properties
Accurate determination of molecular weight and density is fundamental to chemical

characterization. The following sections outline the general experimental protocols applicable to

solid compounds like rubidium hydrogen carbonate.

Determination of Molecular Weight
For a well-defined, non-polymeric solid such as rubidium hydrogen carbonate, the molecular

weight is typically calculated based on its chemical formula, which is derived from elemental

analysis. However, experimental verification for analogous small molecules can be performed

using techniques such as cryoscopy.

Experimental Protocol: Cryoscopy (Freezing Point Depression)

This method is based on the colligative property that the freezing point of a solvent is

depressed by the addition of a solute. The magnitude of this depression is directly proportional

to the molal concentration of the solute.

Solvent Selection: A suitable solvent in which rubidium hydrogen carbonate is soluble but

does not react is chosen. The cryoscopic constant (Kf) of the solvent must be known.

Apparatus Setup: A Beckmann thermometer and a freezing-point apparatus are assembled.

The apparatus allows for precise measurement of the solvent's freezing point.

Freezing Point of Pure Solvent: A precisely weighed amount of the pure solvent is placed in

the apparatus, and its freezing point is determined by cooling the sample while stirring and

recording the temperature at which solidification occurs. This is repeated to ensure accuracy.

Sample Preparation: A known mass of dry rubidium hydrogen carbonate is accurately

weighed.

Freezing Point of the Solution: The weighed rubidium hydrogen carbonate is added to the

solvent in the apparatus. The mixture is stirred to ensure complete dissolution.
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Measurement: The freezing point of the solution is determined in the same manner as the

pure solvent.

Calculation: The molecular weight (M) of the solute is calculated using the following formula:

M = (Kf * w_solute) / (ΔTf * w_solvent)

Where:

Kf is the cryoscopic constant of the solvent.

w_solute is the mass of the solute (rubidium hydrogen carbonate).

ΔTf is the depression of the freezing point (Freezing point of solvent - Freezing point of

solution).

w_solvent is the mass of the solvent.

Determination of Density
The density of a solid can be determined by several methods. The choice of method depends

on the nature of the solid (e.g., powder, single crystal) and the required accuracy. Common

methods include the buoyancy technique, the displacement principle, and pycnometry.[3]

Experimental Protocol: Gas Pycnometry

Gas pycnometry is a non-destructive method that is particularly suitable for determining the

density of solid powders. It measures the volume of the solid by detecting the pressure change

of a known volume of an inert gas (e.g., helium) as it expands into a chamber containing the

sample.

Calibration: The instrument is calibrated using a standard object of a known, precise volume.

Sample Preparation: A known mass of dry rubidium hydrogen carbonate powder is

accurately weighed and placed in the sample chamber.

Measurement Cycle: a. The reference chamber is filled with the analysis gas (e.g., helium) to

a specific pressure. b. A valve is opened, allowing the gas to expand into the sample
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chamber containing the rubidium hydrogen carbonate. c. The pressure drop is measured

once the system equilibrates.

Volume Calculation: The volume of the solid is calculated based on the initial and final

pressures and the known volumes of the reference and sample chambers, applying the

principles of the ideal gas law.

Density Calculation: The density (ρ) is then calculated using the formula:

ρ = m / V

Where:

m is the mass of the rubidium hydrogen carbonate sample.

V is the volume of the sample determined by the pycnometer.

Workflow and Pathway Diagrams
The following diagrams illustrate the logical workflows for the experimental determination of

molecular weight and density.

Cryoscopy Workflow
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Figure 1. Workflow for Molecular Weight Determination by Cryoscopy.
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Gas Pycnometry Workflow
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Figure 2. Workflow for Density Determination by Gas Pycnometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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